Amethystoidin A
Amethystoidin A
Brand Name:
Vulcanchem
CAS No.:
81126-70-7
VCID:
VC0190562
InChI:
InChI=1S/C20H28O5/c1-10-11-7-12(22)15-19(9-21)6-4-5-18(2,3)13(19)8-14(23)20(15,16(10)24)17(11)25/h11,13-15,17,21,23,25H,1,4-9H2,2-3H3/t11?,13-,14-,15+,17+,19+,20?/m1/s1
SMILES:
CC1(CCCC2(C1CC(C34C2C(=O)CC(C3O)C(=C)C4=O)O)CO)C
Molecular Formula:
C20H28O5
Molecular Weight:
348.4 g/mol
Amethystoidin A
CAS No.: 81126-70-7
Natural Products
VCID: VC0190562
Molecular Formula: C20H28O5
Molecular Weight: 348.4 g/mol
| CAS No. | 81126-70-7 |
|---|---|
| Product Name | Amethystoidin A |
| Molecular Formula | C20H28O5 |
| Molecular Weight | 348.4 g/mol |
| IUPAC Name | (2R,4R,9S,10S,16S)-2,16-dihydroxy-9-(hydroxymethyl)-5,5-dimethyl-14-methylidenetetracyclo[11.2.1.01,10.04,9]hexadecane-11,15-dione |
| Standard InChI | InChI=1S/C20H28O5/c1-10-11-7-12(22)15-19(9-21)6-4-5-18(2,3)13(19)8-14(23)20(15,16(10)24)17(11)25/h11,13-15,17,21,23,25H,1,4-9H2,2-3H3/t11?,13-,14-,15+,17+,19+,20?/m1/s1 |
| Standard InChIKey | QNSMDRVETBBHCI-GYHYLIPUSA-N |
| Isomeric SMILES | CC1(CCC[C@@]2([C@@H]1C[C@H](C34[C@H]2C(=O)CC([C@@H]3O)C(=C)C4=O)O)CO)C |
| SMILES | CC1(CCCC2(C1CC(C34C2C(=O)CC(C3O)C(=C)C4=O)O)CO)C |
| Canonical SMILES | CC1(CCCC2(C1CC(C34C2C(=O)CC(C3O)C(=C)C4=O)O)CO)C |
| Synonyms | 7,14,20-trihydroxykaur-16-ene-11,15-dione amethystoidin A |
| PubChem Compound | 3081602 |
| Last Modified | Nov 09 2021 |
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